Cas no 58952-14-0 (3,4-dimethoxybenzene-1-carbothioamide)
58952-14-0 structure
Product Name:3,4-dimethoxybenzene-1-carbothioamide
CAS No:58952-14-0
MF:C9H11NO2S
MW:197.2541410923
MDL:MFCD04973329
CID:376360
PubChem ID:2758490
Update Time:2025-04-19
3,4-dimethoxybenzene-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide,3,4-dimethoxy-
- 3,4-dimethoxybenzenecarbothioamide
- 3,4-Dimethoxythiobenzamide
- 3,4-DIMETHOXY-THIOBENZAMIDE
- 3,4-dimethoxybenzothioamide
- 3,4-Dimethoxy-thiobenzoesaeure-amid
- 3,4-dimethoxy-thiobenzoic acid amide
- 3.4-Dimethoxy-thiobenzamid
- thioveratramide
- 3,4-dimethoxybenzene-1-carbothioamide
- AKOS000203489
- 58952-14-0
- thioveratrimidic acid
- SCHEMBL5039284
- MFCD04973329
- DTXSID50374349
- KAOGWKRVOAXQDX-UHFFFAOYSA-N
- FT-0640568
- EN300-10195
- A832086
- Z56998594
- AS-44310
- A10502
- DB-021930
- SY131509
-
- MDL: MFCD04973329
- Inchi: 1S/C9H11NO2S/c1-11-7-4-3-6(9(10)13)5-8(7)12-2/h3-5H,1-2H3,(H2,10,13)
- InChI Key: KAOGWKRVOAXQDX-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC(=C(C=1)OC)OC)N
Computed Properties
- Exact Mass: 197.05100
- Monoisotopic Mass: 197.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 76.6A^2
Experimental Properties
- Density: 1.202
- Melting Point: 181-182 ºC
- Boiling Point: 321 ºC
- Flash Point: 148 ºC
- Refractive Index: 1.595
- PSA: 76.57000
- LogP: 2.03830
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3,4-dimethoxybenzene-1-carbothioamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,4-dimethoxybenzene-1-carbothioamide Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3,4-dimethoxybenzene-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021337-1g |
3,4-Dimethoxythiobenzamide |
58952-14-0 | 98% | 1g |
£20.00 | 2022-03-01 | |
| Fluorochem | 021337-5g |
3,4-Dimethoxythiobenzamide |
58952-14-0 | 98% | 5g |
£69.00 | 2022-03-01 | |
| Fluorochem | 021337-100g |
3,4-Dimethoxythiobenzamide |
58952-14-0 | 98% | 100g |
£1121.00 | 2022-03-01 | |
| abcr | AB154002-2 g |
3,4-Dimethoxythiobenzamide; 98% |
58952-14-0 | 2 g |
€103.10 | 2023-07-20 | ||
| abcr | AB154002-5 g |
3,4-Dimethoxythiobenzamide; 98% |
58952-14-0 | 5 g |
€154.00 | 2023-07-20 | ||
| abcr | AB154002-10 g |
3,4-Dimethoxythiobenzamide; 98% |
58952-14-0 | 10 g |
€221.00 | 2023-07-20 | ||
| Enamine | EN300-10195-0.05g |
3,4-dimethoxybenzene-1-carbothioamide |
58952-14-0 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-10195-0.1g |
3,4-dimethoxybenzene-1-carbothioamide |
58952-14-0 | 95.0% | 0.1g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-10195-0.25g |
3,4-dimethoxybenzene-1-carbothioamide |
58952-14-0 | 95.0% | 0.25g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-10195-0.5g |
3,4-dimethoxybenzene-1-carbothioamide |
58952-14-0 | 95.0% | 0.5g |
$20.0 | 2025-03-21 |
3,4-dimethoxybenzene-1-carbothioamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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